Cas no 2365228-53-9 (3-Nitro-4-(m-tolyl)pyridin-2-amine)

• Product Name: 3-Nitro-4-(m-tolyl)pyridin-2-amine
• CAS No: 2365228-53-9
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD32067030
• CID: 4782978
• Update Time: 2025-05-20

3-Nitro-4-(m-tolyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(m-tolyl)pyridin-2-amine

• MDL： MFCD32067030
• Inchi： 1S/C12H11N3O2/c1-8-3-2-4-9(7-8)10-5-6-14-12(13)11(10)15(16)17/h2-7H,1H3,(H2,13,14)
• InChI Key： KDSNNOQZHHAVOI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=NC=CC=1C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 2.9
• Topological Polar Surface Area: 84.7

Additional information on 3-Nitro-4-(m-tolyl)pyridin-2-amine

3-Nitro-4-(m-tolyl)pyridin-2-amine: A Comprehensive Overview

The compound 3-Nitro-4-(m-tolyl)pyridin-2-amine (CAS No. 2365228-53-9) is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of a nitro group at the 3-position and an m-tolyl group at the 4-position on the pyridine ring introduces interesting electronic and steric effects, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the role of 3-Nitro-4-(m-tolyl)pyridin-2-amine in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The nitro group is known to enhance the electron-withdrawing effects, which can influence the molecule's reactivity and binding affinity to biological targets. Meanwhile, the m-tolyl group contributes to the molecule's lipophilicity, improving its solubility and permeability across biological membranes. These properties make 3-Nitro-4-(m-tolyl)pyridin-2-amine a promising candidate for designing drugs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-Nitro-4-(m-tolyl)pyridin-2-amine has also been explored in materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the pyridine ring can act as coordinating sites, enabling the formation of stable networks with metal ions. This capability opens up opportunities for developing novel materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Nitro-4-(m-tolyl)pyridin-2-amine involves a multi-step process that typically starts with the preparation of intermediates such as 4-methylphenylboronic acid and appropriate pyridine derivatives. Modern synthetic methodologies, including Suzuki-Miyaura coupling reactions and nitration techniques, have been employed to achieve high yields and purity. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.

From an environmental perspective, understanding the degradation pathways of 3-Nitro-4-(m-tolyl)pyridin-2-amine is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under various conditions, including microbial activity and abiotic factors such as light and temperature. These investigations aim to ensure that the compound can be safely used without posing significant risks to ecosystems.

In conclusion, 3-Nitro-4-(m-tolyl)pyridin-2-amine (CAS No. 2365228-53